Cas no 18718-79-1 ((5-Methyl-3-phenylisoxazol-4-yl)methanol)

• Product Name: (5-Methyl-3-phenylisoxazol-4-yl)methanol
• CAS No: 18718-79-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD02677724
• CID: 135271
• PubChem ID: 2776149
• Update Time: 2025-04-19

(5-Methyl-3-phenylisoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-3-phenylisoxazol-4-yl)methanol
• (5-methyl-3-phenyl-1,2-oxazol-4-yl)methanol
• (5-Methyl-3-phenyl-4-isoxazolyl)methanol
• 4-(HYDROXYMETHYL)-5-METHYL-3-PHENYLISOXAZOLE
• 4-Isoxazolemethanol,5-methyl-3-phenyl-
• 4-Hydroxymethyl-5-methyl-3-phenyl-isoxazol
• BUTTPARK 154\16-51
• RARECHEM AL BD 0514
• 5-Methyl-3-phenylisoxazole-4-methanol
• 3-phenyl-4- hydroxylmethyl-5-methyl-isoxazole
• 4-Isoxazolemethanol, 5-methyl-3-phenyl-
• AKOS005255134
• W-206362
• FT-0604826
• SY229245
• SDCCGMLS-0065904.P001
• 18718-79-1
• AT18464
• DTXSID00379844
• GHGWDZCXZRWQBG-UHFFFAOYSA-N
• (5-methyl-3-phenyl-isoxazol-4-yl)-methanol
• CS-0206780
• SCHEMBL107436
• Q27463424
• A813124
• PS-4241
• MFCD02677724

• MDL： MFCD02677724
• Inchi： 1S/C11H11NO2/c1-8-10(7-13)11(12-14-8)9-5-3-2-4-6-9/h2-6,13H,7H2,1H3
• InChI Key： GHGWDZCXZRWQBG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 1.5

Experimental Properties

• Color/Form: White to yellowish crystal powder
• Density: 1.176
• Melting Point: 81 °C
• Boiling Point: 382.4°Cat760mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.566
• PSA: 46.26000
• LogP: 2.14230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(5-Methyl-3-phenylisoxazol-4-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)